Cas no 2680790-05-8 (5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 2680790-05-8
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6386545
• PubChem ID: 165908840
• Update Time: 2025-05-27

5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680790-05-8
• EN300-28284492
• 5-{[(prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-2-8-20-15(19)16-13-5-3-4-10-9-11(14(17)18)6-7-12(10)13/h2,6-7,9,13H,1,3-5,8H2,(H,16,19)(H,17,18)
• InChI Key： WUQWPEWYFRSTGB-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C2C=CC(C(=O)O)=CC=2CCC1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

Introduction to 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2680790-05-8)

5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2680790-05-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthalene derivatives and is characterized by its unique structural features, which include an amino group conjugated with a propenyl ester and a carboxylic acid moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid can be represented as follows:

C₁₇H₁₉NO₄. The molecular weight of this compound is approximately 301.34 g/mol. The presence of the propenyl ester and the carboxylic acid groups provides this molecule with both hydrophilic and hydrophobic properties, making it an interesting candidate for various biological studies.

In recent years, research on naphthalene derivatives has expanded significantly due to their diverse biological activities. 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has also been explored for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that it could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its therapeutic potential, 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has been evaluated for its safety profile. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its further development as a safe and effective therapeutic agent.

The synthesis of 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of a protected amino naphthalene derivative with a propenyl ester followed by deprotection and carboxylation steps. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development efforts.

The potential applications of 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid extend beyond traditional pharmaceuticals. This compound has also been investigated for its use in drug delivery systems due to its ability to enhance the solubility and bioavailability of other active ingredients. For example, it can be used as a carrier molecule in nanoparticle formulations designed to deliver drugs directly to target sites within the body.

In conclusion, 5-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2680790-05-8) is a versatile compound with promising therapeutic potential in multiple areas of medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.